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Compound of Interest

Compound Name: Pyroxsulam

Cat. No.: B039247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the herbicide pyroxsulam,

focusing on its chemical identification, mechanism of action, and relevant experimental

methodologies. The information is intended to support research, development, and analytical

activities related to this compound.

Core Identification: CAS Number and IUPAC
Nomenclature
Pyroxsulam is a selective, post-emergence herbicide used for the control of grass and

broadleaf weeds in cereal crops.[1] Accurate identification is critical for regulatory compliance,

scientific research, and safety.

Identifier Value

CAS Number 422556-08-9

IUPAC Name

N-(5,7-dimethoxy-[2][3][4]triazolo[1,5-

a]pyrimidin-2-yl)-2-methoxy-4-

(trifluoromethyl)pyridine-3-sulfonamide

Physicochemical and Toxicological Profile
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A summary of key quantitative data for pyroxsulam is presented below, offering a comparative

overview of its physical, chemical, and toxicological properties.

Property Value Source

Molecular Formula C₁₄H₁₃F₃N₆O₅S [3]

Molecular Weight 434.35 g/mol [3]

Physical State White crystalline powder [2]

Water Solubility
16.4 mg/L (pH 4), 3200 mg/L

(pH 7), 13,700 mg/L (pH 9)
[5]

Acute Oral LD₅₀ (Rat) > 2000 mg/kg [3]

Acute Dermal LD₅₀ (Rat) > 2000 mg/kg [3]

Acute Inhalation LC₅₀ (Rat) > 5.1 mg/L [3]

Mechanism of Action: Inhibition of Acetolactate
Synthase
Pyroxsulam belongs to the triazolopyrimidine sulfonamide class of herbicides and functions as

an inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid

synthase (AHAS).[6] This enzyme is crucial for the biosynthesis of the branched-chain amino

acids valine, leucine, and isoleucine in plants.[6] By blocking this pathway, pyroxsulam halts

protein synthesis and cell division, leading to the cessation of growth and eventual death of

susceptible weeds.
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Caption: Mechanism of action of pyroxsulam via inhibition of Acetolactate Synthase (ALS).

Experimental Protocols
Detailed methodologies for the synthesis and analysis of pyroxsulam are essential for

researchers. The following sections provide established protocols.

Synthesis of Pyroxsulam
The following protocol is based on a patented method for the preparation of pyroxsulam.[2]

Materials:

2-amino-5,7-dimethoxy[2][3][4]triazolo[1,5-a]pyrimidine

2-methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

Dichloromethane (CH₂Cl₂)

Triethylamine (Et₃N)
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4-dimethylaminopyridine (DMAP)

4N Hydrochloric acid (HCl)

Methanol

Procedure:

To 137g of dichloromethane, add 25.4g (0.13 mol) of 2-amino-5,7-dimethoxy[2][3]

[4]triazolo[1,5-a]pyrimidine and stir.

Add 0.006g (0.05 mmol) of 4-dimethylaminopyridine and 27.5g (0.1 mol) of 2-methoxy-4-

(trifluoromethyl)pyridine-3-sulfonyl chloride to the mixture.

Stir the mixture for 30 minutes at room temperature.

Slowly add 13.1g (0.13 mol) of triethylamine dropwise.

Heat the reaction mixture to 35°C and maintain for 3 hours.

After the reaction, add 60g of 4N HCl and stir at 25°C for 1 hour.

Cool the mixture to 10°C and filter the resulting solid.

Wash the solid with water, followed by a wash with methanol.

Dry the purified solid to yield pyroxsulam.
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Start: Reactants

1. Add Reactants to Dichloromethane
- 2-amino-5,7-dimethoxy[...]pyrimidine

- 2-methoxy-4-(trifluoromethyl)[...]sulfonyl chloride
- DMAP

2. Add Triethylamine Dropwise

3. Heat to 35°C for 3 hours

4. Acidic Workup with 4N HCl

5. Filter and Wash
- Water Wash

- Methanol Wash

End: Pyroxsulam Product

Click to download full resolution via product page

Caption: Workflow for the chemical synthesis of pyroxsulam.

Residue Analysis in Soil and Water
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The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for

the extraction of pesticide residues from various matrices, followed by instrumental analysis.[4]

Materials:

Acetonitrile (ACN)

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

C18 sorbent

Graphitized Carbon Black (GCB) - for samples with high pigment content

Centrifuge and centrifuge tubes

Vortex mixer

HPLC-UV or LC-MS/MS system

Extraction and Cleanup Protocol (General):

Extraction:

Weigh a 10-15 g homogenized sample (soil or water) into a 50 mL centrifuge tube.

Add an appropriate volume of water (for soil samples) and acetonitrile.

Add MgSO₄ and NaCl, then vortex vigorously for 1 minute.

Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a mixture of

MgSO₄, PSA, and C18 (and GCB if needed).
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Vortex for 1 minute and then centrifuge.

Analysis:

Filter the supernatant through a 0.22 or 0.45 µm filter.

Analyze the final extract using HPLC-UV or LC-MS/MS for the quantification of

pyroxsulam.[4]

Start: Sample Collection
(Soil or Water)

1. QuEChERS Extraction
- Add Acetonitrile & Salts

- Vortex & Centrifuge

2. Dispersive SPE Cleanup
- Add Supernatant to d-SPE tube

- Vortex & Centrifuge

3. Instrumental Analysis
- Filter Extract

- Inject into HPLC or LC-MS/MS

End: Quantification of Pyroxsulam

Click to download full resolution via product page
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Caption: General workflow for pyroxsulam residue analysis using QuEChERS and

chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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